Cas no 6968-11-2 (N,N'-Dibenzyloxycarbonyl-L-cystine)

• Product Name: N,N'-Dibenzyloxycarbonyl-L-cystine
• CAS No: 6968-11-2
• MF: C₂₂H₂₄N₂O₈S₂
• MW: 508.564563751221
• MDL: MFCD00022030
• CID: 47131
• PubChem ID: 24890252
• Update Time: 2025-11-02

N,N'-Dibenzyloxycarbonyl-L-cystine Chemical and Physical Properties

Names and Identifiers

• 2-(((Benzyloxy)carbonyl)amino)-3-(((R)-2-(((benzyloxy)carbonyl)amino)-2-carboxyethyl)disulfanyl)propanoic acid
• N,N'-Dibenzyloxycarbonyl-L-cystine
• (Z-Cys-OH)2
• N,N'-Dicarbobenzoxy-L-cystine
• (Z-L-Cys-OH)2
• 2-(((Benzyloxy)carbonyl)amino)-3-(((R)-2-(((benzyloxy)carbonyl)-amino)-2-carboxyethyl)disulfanyl)propanoic acid
• Di-Z-L-cystine
• N,N`-bis-(Benzyloxycarbonyl)-L-cystine
• N,N'-Bis(benzyloxycarbonyl)-L-cystine
• (CBZ-CYS-OH)2
• (Cbz-L-Cys-OH)2
• (DI-Z-CYS-OH)2
• (R,R)-N,N'-dibenzyloxycarbonyl-3,3'-dithiobis(2-aminopropionic acid)
• 2,6-Diethylaniline
• DI-CBZ-L-CYST
• DI-CBZ-L-CYSTINE
• DI-N-CBZ-L-CYSTINE
• N,N'-bis(benzyloxycarbonyl)cystine
• N,N'-bisbenzilossicarbonil-L-cistina
• N,N'-Bis-Cbz-L-cystine
• N,N'-DI-CBZ-L-CYSTINE
• N-CBz-L-cystine
• AX8049438
• (2R)-3-[[2-Carboxy-2-(phenylmethoxycarbonylamino)ethyl]disulfanyl]-2-(phenylmethoxycarbonylamino)pro
• MFCD00022030
• W-104606
• (2R,2'R)-3,3'-disulfanediylbis(2-(benzyloxycarbonylamino)propanoic acid)
• NSC-677484
• N,N'-bis[(phenylmethoxy)-carbonyl]-L-cystine
• AKOS015924132
• M03087
• NS00044366
• D1197
• PTRQEEVKHMDMCF-ROUUACIJSA-N
• FD21228
• NSC677484
• N,N'-bis[(phenylmethoxy)carbonyl]-L-cystine
• N,N'-bis[(phenylmethoxy)-carbonyl ]-L-cystine
• AKOS015962827
• AS-49004
• BSBM7
• 6968-11-2
• AC-19198
• SCHEMBL6835796
• (2R)-2-{[(benzyloxy)carbonyl]amino}-3-{[(2R)-2-{[(benzyloxy)carbonyl]amino}-2-carboxyethyl]disulfanyl}propanoic acid
• (Z-Cys-OH)
• DA-59727

• MDL： MFCD00022030
• Inchi： 1S/C22H24N2O8S2/c25-19(26)17(23-21(29)31-11-15-7-3-1-4-8-15)13-33-34-14-18(20(27)28)24-22(30)32-12-16-9-5-2-6-10-16/h1-10,17-18H,11-14H2,(H,23,29)(H,24,30)(H,25,26)(H,27,28)/t17-,18-/m0/s1
• InChI Key： PTRQEEVKHMDMCF-ROUUACIJSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)SC[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 508.09700
• Monoisotopic Mass: 508.09740808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202
• XLogP3: 2.6

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: 118-122 ºC (dec.)
• Boiling Point: 766.1±60.0 °C at 760 mmHg
• Flash Point: 417.1±32.9 °C
• Refractive Index: -91 ° (C=8.8, AcOH)
• PSA: 201.86000
• LogP: 3.90880
• Specific Rotation: -91 º (c=2% in acetic acid)
• Solubility: Not available
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

N,N'-Dibenzyloxycarbonyl-L-cystine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N,N'-Dibenzyloxycarbonyl-L-cystine

N,N'-Dibenzyloxycarbonyl-L-cystine (CAS No. 6968-11-2): A Comprehensive Guide to Its Properties and Applications

N,N'-Dibenzyloxycarbonyl-L-cystine (CAS No. 6968-11-2) is a protected derivative of the amino acid L-cystine, widely used in peptide synthesis and biochemical research. This compound plays a crucial role in modern organic chemistry, particularly in the development of pharmaceuticals and bioactive molecules. With the increasing demand for peptide-based therapeutics, N,N'-Dibenzyloxycarbonyl-L-cystine has gained significant attention in both academic and industrial settings.

The molecular structure of N,N'-Dibenzyloxycarbonyl-L-cystine features two benzyloxycarbonyl (Cbz) protecting groups attached to the amino functionalities of L-cystine. This protection strategy is essential for preventing unwanted side reactions during peptide synthesis. Researchers often search for "Cbz-protected L-cystine uses" or "6968-11-2 solubility" when working with this compound, highlighting its importance in synthetic chemistry workflows.

One of the most valuable applications of N,N'-Dibenzyloxycarbonyl-L-cystine is in the synthesis of disulfide-rich peptides, which are increasingly important in drug discovery. The compound's ability to form stable disulfide bridges makes it indispensable for creating structurally complex peptides with therapeutic potential. Recent searches for "peptide synthesis protecting groups" and "disulfide bond formation in peptides" demonstrate the growing interest in this area of research.

From a biochemical perspective, N,N'-Dibenzyloxycarbonyl-L-cystine serves as a valuable tool for studying protein folding and oxidative stress responses. The protected form allows researchers to investigate the role of cysteine residues in biological systems without interference from unwanted oxidation. This application aligns with current trends in "redox biology research" and "protein engineering techniques", which are hot topics in life sciences.

The pharmaceutical industry utilizes N,N'-Dibenzyloxycarbonyl-L-cystine in the development of various therapeutic agents. Its role in creating peptide-based drugs has become particularly relevant with the rise of "targeted cancer therapies" and "antimicrobial peptides". The compound's stability and predictable reactivity make it a preferred choice for medicinal chemists working on next-generation treatments.

In analytical chemistry, N,N'-Dibenzyloxycarbonyl-L-cystine serves as a reference standard for HPLC and mass spectrometry applications. Researchers frequently search for "6968-11-2 analytical standard" or "Cbz-cystine HPLC method" when developing analytical protocols. The compound's well-defined chromatographic behavior makes it valuable for method development and quality control in peptide synthesis.

The stability of N,N'-Dibenzyloxycarbonyl-L-cystine under various conditions is another area of interest. Studies on "Cbz group stability" and "protecting group removal conditions" often reference this compound. Its resistance to certain cleavage conditions while being selectively removable under others makes it a versatile tool in multi-step synthetic sequences.

Recent advances in green chemistry have also impacted the use of N,N'-Dibenzyloxycarbonyl-L-cystine. Researchers are exploring more sustainable methods for its synthesis and application, responding to searches for "environmentally friendly peptide synthesis" and "green protecting groups". These developments align with the broader movement toward sustainable pharmaceutical manufacturing.

From a commercial perspective, the global market for N,N'-Dibenzyloxycarbonyl-L-cystine has shown steady growth, driven by increasing demand from both research institutions and pharmaceutical companies. Market analysis queries like "6968-11-2 market price" and "Cbz-L-cystine suppliers" reflect the compound's economic importance in the fine chemicals sector.

Quality control remains paramount when working with N,N'-Dibenzyloxycarbonyl-L-cystine. Common search terms such as "6968-11-2 purity analysis" and "Cbz-cystine storage conditions" indicate the technical considerations researchers face. Proper handling and storage are essential to maintain the compound's integrity for sensitive applications.

The future of N,N'-Dibenzyloxycarbonyl-L-cystine research appears promising, with potential applications in emerging fields like "peptide nanomaterials" and "bioconjugation chemistry". As peptide therapeutics continue to gain traction in medicine, the demand for high-quality protected amino acids like this compound is expected to rise correspondingly.

In conclusion, N,N'-Dibenzyloxycarbonyl-L-cystine (CAS No. 6968-11-2) represents a critical building block in modern chemical and biological research. Its versatility in peptide synthesis, combined with its stability and well-characterized properties, ensures its continued importance across multiple scientific disciplines. As research trends evolve toward more complex peptide-based systems, this protected amino acid derivative will likely maintain its position as an indispensable tool for scientists worldwide.